Cas no 1049750-01-7 (2-Ethoxypropanohydrazide hydrochloride)

• Product Name: 2-Ethoxypropanohydrazide hydrochloride
• CAS No: 1049750-01-7
• MF: C₅H₁₃ClN₂O₂
• MW: 168.621920347214
• MDL: MFCD08134366
• CID: 1077329
• PubChem ID: 16641267
• Update Time: 2025-05-24

2-Ethoxypropanohydrazide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxypropanohydrazide hydrochloride
• 2-ethoxypropanehydrazide hydrochloride
• 2-ethoxypropanohydrazide, chloride
• AGN-PC-013PH9
• ARONIS012196
• CTK6A3283
• MolPort-003-993-552
• SBB080048
• 2-ethoxypropanehydrazide;hydrochloride
• CS-0365379
• 2-Ethoxypropanehydrazide--hydrogen chloride (1/1)
• ZRB75001
• 2-Ethoxypropanohydrazide HCl
• MFCD08134366
• AKOS005110919
• DTXSID50586384
• 1049750-01-7

• MDL： MFCD08134366
• Inchi： 1S/C5H12N2O2.ClH/c1-3-9-4(2)5(8)7-6;/h4H,3,6H2,1-2H3,(H,7,8);1H
• InChI Key： WKMFWIXMOKIDDA-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C(NN)=O)C

Computed Properties

• Exact Mass: 168.0665554g/mol
• Monoisotopic Mass: 168.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 95
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-Ethoxypropanohydrazide hydrochloride

2-Ethoxypropanohydrazide Hydrochloride

2-Ethoxypropanohydrazide hydrochloride, also known by its CAS number CAS No. 1049750-01-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of hydrazides, which are widely used in organic synthesis, pharmaceuticals, and agrochemicals. The molecule consists of a hydrazide group attached to a propanol chain with an ethoxy substituent, and it exists as a hydrochloride salt.

The structural formula of 2-Ethoxypropanohydrazide hydrochloride is C6H13N3O·HCl, which indicates the presence of nitrogen and oxygen atoms in its molecular structure. The ethoxy group (-OCH2CH3) attached to the propanol chain imparts specific reactivity and solubility properties to the compound, making it suitable for various chemical transformations. The hydrochloride form ensures that the compound is stable under standard storage conditions and enhances its solubility in polar solvents.

Recent studies have highlighted the role of 2-Ethoxypropanohydrazide hydrochloride in the synthesis of bioactive compounds, particularly in the development of new drug candidates. Its ability to act as a versatile intermediate has made it a valuable tool in medicinal chemistry. For instance, researchers have utilized this compound to synthesize heterocyclic structures, which are crucial components of many pharmacologically active agents.

In addition to its role in drug discovery, 2-Ethoxypropanohydrazide hydrochloride has been explored for its potential in agrochemicals and materials science. Its reactivity with carbonyl compounds makes it an efficient reagent for the synthesis of amides and other nitrogen-containing compounds, which are essential in agricultural chemicals and polymer additives.

The synthesis of 2-Ethoxypropanohydrazide hydrochloride typically involves the reaction of hydrazine with an appropriate aldehyde or ketone derivative, followed by acidification to obtain the hydrochloride salt. This process can be optimized using modern catalytic methods, ensuring high yields and purity levels.

From an environmental perspective, the compound has been studied for its biodegradability and toxicity profile. Preliminary findings suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing.

In conclusion, 2-Ethoxypropanohydrazide hydrochloride, with its unique chemical properties and diverse applications, continues to be a subject of intense research interest. Its role as an intermediate in organic synthesis underscores its importance in advancing various industries, from pharmaceuticals to agrochemicals.